Cas no 63869-29-4 (ethyl 4-nitrophenyl (4-propylphenyl)phosphonate)

ethyl 4-nitrophenyl (4-propylphenyl)phosphonate structure
63869-29-4 structure
Product name:ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
CAS No:63869-29-4
MF:C17H20NO5P
MW:349.3182
CID:1668567
PubChem ID:3047935

ethyl 4-nitrophenyl (4-propylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-nitrophenyl (4-propylphenyl)phosphonate
    • 1-Propynylphosphonic acid di(2-propynyl) ester
    • 63869-29-4
    • Phosphonic acid, (1-propynyl)-, di(2-propynyl) ester
    • DTXSID20980613
    • Inchi: InChI=1S/C17H20NO5P/c1-3-5-14-6-12-17(13-7-14)24(21,22-4-2)23-16-10-8-15(9-11-16)18(19)20/h6-13H,3-5H2,1-2H3
    • InChI Key: HIHSLAUNYIKQDA-UHFFFAOYSA-N
    • SMILES: CCCC1=CC=C(C=C1)P(=O)(OCC)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 349.108
  • Monoisotopic Mass: 349.10790974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67

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